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The 1,4-oxazepane ring system, a seven-membered saturated heterocycle, is a privileged

scaffold in medicinal chemistry.[1][2] Its unique three-dimensional conformation and the
strategic placement of nitrogen and oxygen atoms make it a valuable building block for
developing novel therapeutics, particularly for neurological and psychiatric disorders.[1][3]
Derivatives of this scaffold have shown potential as anticonvulsants, antifungal agents, and
inhibitors of nitric oxide synthases.[2][4]

For any chiral therapeutic agent, the precise determination of its three-dimensional structure,
including its absolute stereochemistry, is a non-negotiable requirement for regulatory approval
and for understanding its pharmacological and toxicological profile. This guide provides a
comprehensive, multi-technique workflow for the complete structure elucidation of a specific
enantiomer, Methyl (R)-1,4-oxazepane-3-carboxylate. We will proceed through a logical
sequence of analytical techniques, explaining not only the protocols but also the scientific
rationale behind each step, to build an unassailable body of evidence for the compound's
identity, connectivity, and absolute configuration.
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Chapter 1: Foundational Analysis: Molecular
Formula Confirmation via Mass Spectrometry

The first step in any structure elucidation is to confirm the molecular formula. High-Resolution
Mass Spectrometry (HRMS) provides an exact mass measurement, which is crucial for
distinguishing between compounds with the same nominal mass but different elemental
compositions.

Expert Rationale

We select Electrospray lonization (ESI) as the ionization method because it is a "soft"
technique that minimizes fragmentation, allowing for the clear observation of the protonated
molecular ion, [M+H]*.[5] This is ideal for confirming the parent mass of our moderately polar,
non-volatile analyte.

Experimental Protocol: ESI-TOF HRMS

o Sample Preparation: Dissolve approximately 1 mg of the purified compound in 1 mL of a
high-purity solvent mixture (e.g., 50:50 acetonitrile/water with 0.1% formic acid). The formic
acid aids in protonation, enhancing the [M+H]* signal.

e Instrumentation: Utilize a Time-of-Flight (TOF) mass spectrometer equipped with an ESI

source.

e Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe
pump at a flow rate of 5-10 pL/min.

e MS Parameters (Positive lon Mode):

o Capillary Voltage: 3.5 - 4.5 kV

[¢]

Nebulizing Gas (N2): 1.0 - 2.0 L/min

[¢]

Drying Gas (N2): 200 - 300 °C

o

Mass Range: m/z 50 - 500
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» Data Acquisition: Acquire data for 1-2 minutes to obtain a high-resolution mass spectrum.
Internal calibration with a known standard is performed concurrently to ensure mass
accuracy.

Data Interpretation and Summary

The expected molecular formula for Methyl 1,4-oxazepane-3-carboxylate is CzH13NOs. The
primary piece of data we seek is the exact mass of the [M+H]* adduct.

Expected Experimental

Parameter Theoretical Value
Value
Molecular Formula C7H13NOs N/A
Monoisotopic Mass 159.08954 Dal6] N/A
[M+H]* Adduct 160.09682 Da 160.0968 + 0.0005 Da

A measured mass within 5 ppm of the theoretical value provides high confidence in the
assigned molecular formula.

Chapter 2: Functional Group Identification via
Infrared Spectroscopy

With the molecular formula confirmed, Infrared (IR) Spectroscopy is employed to identify the
key functional groups present in the molecule. This technique provides a rapid and non-
destructive confirmation of the ester, secondary amine, and ether moieties.

Expert Rationale

Attenuated Total Reflectance (ATR) is the preferred sampling technique as it requires minimal
sample preparation and is suitable for solid or oily samples. The resulting spectrum is a
molecular fingerprint, with specific absorption bands corresponding to the vibrational
frequencies of different bonds.

Experimental Protocol: ATR-FTIR
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o Sample Preparation: Place a small amount (1-2 mg) of the neat compound directly onto the
ATR crystal (typically diamond or germanium).

e Background Scan: Perform a background scan of the empty ATR crystal to subtract
atmospheric (H20, CO3z) absorbances.

o Sample Scan: Lower the ATR press and apply consistent pressure to ensure good contact
between the sample and the crystal.

o Data Acquisition: Co-add 16-32 scans at a resolution of 4 cm~1 over the range of 4000-400

cm™1,

o Data Processing: Perform an automatic baseline correction and ATR correction on the
resulting spectrum.

Data Interpretation and Summary

The spectrum is analyzed for characteristic absorption bands that confirm the presence of the
expected functional groups.
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Functional Group

Bond Vibration

Expected
Frequency (cm™?)

Rationale and
Notes

Ester

C=0 Stretch

1750 -1735cm™1

A strong, sharp
absorption is the most
prominent feature of
the spectrum,
confirming the ester
carbonyl.[7][8]

Ether

C-O-C Stretch

1150 - 1050 cm™?

A strong absorption
characteristic of the
ether linkage within
the seven-membered
ring.[9][10]

Secondary Amine

N-H Stretch

3400 - 3300 cm™1

A moderate, single
peak. May be broad if
hydrogen bonding is

present.

Alkyl C-H

C-H Stretch

3000 - 2840 cm™1

Multiple absorptions
corresponding to the
various sp® C-H bonds

in the molecule.[7]

Ester

C-O Stretch

1300 - 1200 cm™*

Confirms the C-O
single bond of the
ester group, distinct
from the ether C-O.[7]

The presence of these key bands provides strong evidence for the proposed molecular

framework.

Chapter 3: Definitive Connectivity via Nuclear
Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information
about the carbon-hydrogen framework and the connectivity of atoms. A suite of 1D (*H, 13C)
and 2D (COSY, HSQC, HMBC) experiments is required to unambiguously assemble the
molecule.

Expert Rationale

A combination of experiments is essential. *H and 3C NMR provide information on the chemical
environment of each nucleus. 2D Correlation Spectroscopy (COSY) reveals proton-proton
coupling networks. Heteronuclear Single Quantum Coherence (HSQC) correlates protons
directly to the carbons they are attached to, while Heteronuclear Multiple Bond Correlation
(HMBC) reveals longer-range (2-3 bond) correlations between protons and carbons.[11][12]
This combination allows for a complete, piece-by-piece assembly of the molecular puzzle.

Experimental Protocol: NMR Analysis

o Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent
(e.g., CDCIs or DMSO-ds) in a 5 mm NMR tube. Add a small amount of tetramethylsilane
(TMS) as an internal standard (0 ppm).

 Instrumentation: Use a high-field NMR spectrometer (=400 MHz for *H) for optimal
resolution.

e 1D Experiments:
o 'H NMR: Acquire with a 30° pulse angle and a relaxation delay of 1-2 seconds.

o 13C{'H} NMR: Acquire with proton decoupling using a 45° pulse angle and a relaxation
delay of 2 seconds.

e 2D Experiments:

[¢]

COSY: Acquire using standard parameters to identify 3JHH couplings.

[¢]

HSQC: Optimize for a tJCH coupling constant of ~145 Hz.

o

HMBC: Optimize for long-range couplings ("JCH) of 8-10 Hz.
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Data Integration Workflow

The power of NMR lies in integrating data from multiple experiments. The following workflow

illustrates this process:

1D NMR Data

1H NMR
(Chemical Shifts,
Integrals, Multiplicity)

13C NMR
(Chemical Shifts)

Structural Assembly

2D NMR Data

Connect Fragments
via HMBC

Identify Spin Systems &
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Identifies H-C-C-H

cosy
(H-H Correlations)

Links Hto C
HSQC
(1-Bond C-H Corr.)

HMBC
(2-3 Bond C-H Corr.)

Propose Final
Structure

Links Cto H
(2-3 bonds away)

Click to download full resolution via product page

Caption: NMR data integration workflow.

Predicted NMR Data and Interpretation

* 1H NMR: Expect signals for 13 protons. The proton at the chiral center (C3) will likely be a
doublet of doublets. The protons on the seven-membered ring will exhibit complex splitting
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patterns due to conformational rigidity and potential diastereotopicity. Protons adjacent to the
nitrogen (H2, H7) and oxygen (H5) will be shifted downfield (3.4-4.5 ppm).[10] The methyl
ester protons will appear as a sharp singlet around 3.7 ppm.

e 13C NMR: Expect 7 distinct carbon signals. The ester carbonyl (C=0) will be the most
downfield signal (~170-175 ppm). The carbons bonded to heteroatoms (C3, C5, C7) will
resonate in the 50-80 ppm range.[10] The methyl ester carbon will be around 52 ppm.

o Key HMBC Correlations: A crucial correlation will be from the methyl protons of the ester to
the carbonyl carbon, confirming the methyl ester group. Correlations from H3 to the carbonyl
carbon and from H2/H5 to other ring carbons will be essential for assembling the 1,4-
oxazepane ring.

. . . . Key HMBC

Predicted *H Shift Predicted **C Shift .

Atom ( ) ( ) Correlations (from
m m

pPp Pp H to C)
-COOCHs ~3.7 (s, 3H) ~52 C=0
C=0 N/A ~172 N/A
H3 ~4.0 (dd) ~60 C=0, C2, C5
H2 ~3.5 (m, 2H) ~55 C3,C7
H5 ~3.8 (m, 2H) ~70 C3, C6
H6 ~2.0 (m, 2H) ~30 C5, C7
H7 ~3.0 (m, 2H) ~50 C2, C6

Chapter 4: The Gold Standard: Absolute
Stereochemistry by X-ray Crystallography

While the techniques above confirm the molecular constitution, they do not establish the
absolute (R/S) configuration at the C3 stereocenter. Single-crystal X-ray crystallography is the
definitive method for determining the three-dimensional arrangement of atoms in a molecule,
including its absolute stereochemistry.
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Expert Rationale

X-ray crystallography provides an unambiguous, visual confirmation of the entire molecular
structure. By using anomalous dispersion, the absolute configuration can be determined,
typically reported as the Flack parameter.[13] A Flack parameter close to zero for the correct

enantiomer provides high confidence in the assignment.

Decision Workflow for Stereochemistry

Need to Confirm
(R)-Configuration

(Attempt Crystallization)

Single Crystal Obtained?

. Use Chiroptical Methods
Perform Single-Crystal (VCD/ECD) +

Computational Chemistry

X-ray Diffraction

Analyze Data
(Flack Parameter)

Absolute Configuration
(R) Confirmed

Click to download full resolution via product page

Caption: Decision tree for absolute configuration analysis.
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Experimental Protocol: Single-Crystal X-ray Diffraction

o Crystallization: Grow single crystals suitable for diffraction. This is often the most challenging
step and may require screening various solvents and techniques (e.g., slow evaporation,
vapor diffusion, cooling).

o Crystal Mounting: Select a high-quality, defect-free crystal and mount it on a goniometer
head.

o Data Collection: Place the crystal in a stream of cold nitrogen (~100 K) on an X-ray
diffractometer. Collect a full sphere of diffraction data using monochromatic X-ray radiation
(e.g., Mo Ka or Cu Ka).[14]

» Structure Solution and Refinement: Process the diffraction data to obtain a set of structure
factors. Solve the structure using direct methods and refine the atomic positions and thermal
parameters against the experimental data.[14]

e Absolute Structure Determination: The refinement should include the anomalous scattering
contribution to determine the Flack parameter. A value close to 0 indicates the correct
absolute structure has been modeled.

Conclusion

The structure elucidation of Methyl (R)-1,4-oxazepane-3-carboxylate is a systematic process
that builds a pyramid of evidence. We begin with High-Resolution Mass Spectrometry to
confidently assign the molecular formula. Next, Infrared Spectroscopy provides a rapid
confirmation of the constituent functional groups. The core of the investigation lies in a suite of
1D and 2D NMR experiments, which meticulously piece together the atomic connectivity of the
molecule. Finally, the "gold standard" of Single-Crystal X-ray Crystallography provides
irrefutable proof of the three-dimensional structure and, most critically, the absolute (R)-
configuration at the C3 stereocenter. By following this rigorous, multi-technique approach,
researchers and drug developers can establish the identity and stereochemical integrity of this
important molecule with the highest degree of scientific certainty.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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